Dutogliptin

• CAS No.: 852329-66-9
• Product Name: Dutogliptin
• Molecular Formula: C₁₀H₂₀BN₃O₃
• Molecular Weight: 241.1 g/mol
• IUPAC Name: [(2R)-1-[2-[[(3R)-pyrrolidin-3-yl]amino]acetyl]pyrrolidin-2-yl]boronic acid
• Standard InChI: InChI=1S/C10H20BN3O3/c15-10(7-13-8-3-4-12-6-8)14-5-1-2-9(14)11(16)17/h8-9,12-13,16-17H,1-7H2/t8-,9+/m1/s1
• Standard InChIKey: DVJAMEIQRSHVKC-BDAKNGLRSA-N
• Isomeric SMILES: B([C@@H]1CCCN1C(=O)CN[C@@H]2CCNC2)(O)O
• SMILES: B(C1CCCN1C(=O)CNC2CCNC2)(O)O
• Canonical SMILES: B(C1CCCN1C(=O)CNC2CCNC2)(O)O
• Description: Dutogliptin is a potent, water soluble, selective and orally bioavailable, boronic acid-based inhibitor of dipeptidyl peptidase 4 (DPP-4), with hypoglycemic activity. Dutogliptin irriversibly binds to DPP-4.; Dutogliptin has been investigated for the treatment of Diabetes Mellitus, Type II.
• Synonyms: dutogliptin
• Reference: [1]. Marier JF, et al. Population pharmacokinetic analysis of dutogliptin, a selective dipeptidyl peptidase-4 inhibitor. Clin Pharmacol Drug Dev. 2014 Jul;3(4):297-304.[2]. Pattzi HM, et al. Dutogliptin, a selective DPP4 inhibitor, improves glycaemic control in patients with type 2 diabetes: a 12-week, double-blind, randomized, placebo-controlled, multicentre trial. Diabetes Obes Metab. 2010 Apr;12(4):348-55.
• PubChem Compound: 11253490
• Last Modified: Nov 11 2021